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Compound of Interest

Compound Name: s-Allylglycine

Cat. No.: B555423 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of S-Allylglycine, a crucial aspect of laboratory

safety and environmental responsibility. Adherence to these protocols is vital to mitigate risks

and ensure compliance with regulatory standards.

Key Safety and Handling Information
S-Allylglycine is classified as an irritant, causing skin, eye, and respiratory irritation.[1][2][3]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this compound. This includes safety goggles, chemical-resistant gloves, and a lab

coat.[1][3][4] All handling should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or aerosols.[1][3][5]

Quantitative Data Summary
While specific quantitative limits for the disposal of S-Allylglycine are not readily available in

public documentation, the following table summarizes its key identifiers and hazard

classifications, which inform the necessary disposal precautions.
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Property Data

Chemical Name (S)-2-aminopent-4-enoic acid

Synonyms
L-Allylglycine, (S)-(-)-2-Amino-4-pentenoic

acid[1]

Molecular Formula C5H9NO2[2]

Molecular Weight 115.13 g/mol [2]

CAS Number 16338-48-0[2][3]

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation[1][2][3]

GHS Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/sprayP280: Wear

protective gloves/protective clothing/eye

protection/face protectionP501: Dispose of

contents/container to an approved waste

disposal plant[2]

Step-by-Step Disposal Protocol
The proper disposal of S-Allylglycine and its associated waste is a critical component of

laboratory safety. The following protocol outlines the necessary steps for managing different

forms of S-Allylglycine waste.

Methodology:

Personal Protective Equipment (PPE) Verification: Before commencing any disposal

procedures, ensure you are wearing the appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles with side shields, and a lab coat.

Waste Container Selection and Labeling:

Obtain designated hazardous waste containers from your institution's Environmental

Health and Safety (EHS) department.
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Ensure you have separate, clearly labeled containers for solid and liquid waste.

Labels must include the words "Hazardous Waste," the full chemical name ("S-
Allylglycine"), and the approximate concentration and quantity.

Waste Segregation and Collection:

Solid Waste:

Collect any unused or expired solid S-Allylglycine in its original container or a clearly

labeled, sealed waste bag.

Place this container within the designated solid hazardous waste container.

Contaminated disposables such as weigh boats, gloves, and wipes must also be placed

in the solid hazardous waste container.[6]

Aqueous/Liquid Waste:

Collect all aqueous solutions containing S-Allylglycine in a designated aqueous

hazardous waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your

institution's EHS guidelines.

Contaminated Labware:

Disposable Labware: Items such as pipette tips and plastic tubes that have come into

contact with S-Allylglycine should be disposed of in the solid hazardous waste

container.[6]

Non-disposable Labware: Glassware should be decontaminated by rinsing with a

suitable solvent (e.g., ethanol or isopropanol). This rinsate must be collected and

disposed of as hazardous liquid waste.[6] Following decontamination, the glassware

can be washed according to standard laboratory procedures.

Spill Management:
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In the event of a spill, immediately restrict access to the area.

For minor spills of solid material, carefully sweep up the material, avoiding dust

generation, and place it in the designated solid hazardous waste container.[4][7]

Clean the spill area with a suitable decontaminating solution, and collect all cleaning

materials as hazardous waste.

For major spills, evacuate the area and contact your institution's EHS department

immediately.

Container Management and Storage:

Ensure all waste containers are securely sealed when not in use.[4][8]

Store waste containers in a designated, well-ventilated secondary containment area, away

from incompatible materials such as strong oxidizing agents.[4][5]

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department.

Do not dispose of S-Allylglycine down the drain or in regular trash. Disposal must be

conducted in accordance with all local, state, and federal regulations.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of S-Allylglycine.
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Caption: Workflow for the segregation and disposal of S-Allylglycine waste.
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Handling S-Allylglycine?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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